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Compound of Interest

Compound Name: 2-Chloro-5-(chloromethyl)pyridine

Cat. No.: B046043 Get Quote

This technical support center provides essential information for researchers, scientists, and

drug development professionals on the safe handling and storage of 2-Chloro-5-
(chloromethyl)pyridine.

Chemical and Physical Properties
The following table summarizes key quantitative data for 2-Chloro-5-(chloromethyl)pyridine.

Property Value Source

Molecular Formula C6H5Cl2N

Molecular Weight 162.02 g/mol

Melting Point 37-42 °C

Flash Point 110 °C (230.0 °F) - closed cup

Density 1.324 g/cm³ [1]

Appearance Solid [2]

Frequently Asked Questions (FAQs)
A list of frequently asked questions regarding the handling and storage of 2-Chloro-5-
(chloromethyl)pyridine.
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Q1: What are the primary hazards associated with 2-Chloro-5-(chloromethyl)pyridine?

A1: 2-Chloro-5-(chloromethyl)pyridine is a hazardous substance that is harmful if swallowed

and causes severe skin burns and eye damage.[1][3] It may also cause sensitization by skin

contact.[2]

Q2: What personal protective equipment (PPE) is required when handling this compound?

A2: When handling 2-Chloro-5-(chloromethyl)pyridine, it is essential to wear protective

gloves, protective clothing, and eye/face protection.[4] Specifically, this includes tightly fitting

safety goggles with side-shields, fire/flame resistant and impervious clothing, and chemical-

impermeable gloves.[1] A NIOSH/MSHA or European Standard EN 149 approved respirator

should be used if exposure limits are exceeded or if irritation or other symptoms are

experienced.[5]

Q3: How should 2-Chloro-5-(chloromethyl)pyridine be stored?

A3: Store in original, tightly closed containers in a cool, dry, and well-ventilated area.[4][6] Keep

it away from incompatible materials such as alkalis, oxidizing agents, and foodstuff containers.

[2][4]

Q4: What should I do in case of a spill?

A4: In case of a spill, immediately evacuate the area and remove all ignition sources.[2][6]

Clean up the spill using dry procedures to avoid generating dust.[2][7] Wear appropriate PPE,

including respiratory protection.[1] Collect the spilled material in a suitable, labeled container

for waste disposal.[2][7] Prevent the substance from entering drains.[6]

Q5: What are the proper first-aid measures in case of exposure?

A5:

If inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration and consult a doctor immediately.[6]

In case of skin contact: Immediately remove all contaminated clothing and wash the affected

area with soap and plenty of water.[6][8]

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b046043?utm_src=pdf-body
https://www.benchchem.com/product/b046043?utm_src=pdf-body
https://www.echemi.com/sds/2-chloro-5-chloromethylpyridine-pid_Rock22137.html
https://www.capotchem.com/doc/msds_70258-18-3.do
https://datasheets.scbt.com/sc-254203.pdf
https://www.benchchem.com/product/b046043?utm_src=pdf-body
https://store.apolloscientific.co.uk/storage/msds/OR11306_msds.pdf
https://www.echemi.com/sds/2-chloro-5-chloromethylpyridine-pid_Rock22137.html
https://www.fishersci.com/store/msds?partNumber=AAL19284&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b046043?utm_src=pdf-body
https://store.apolloscientific.co.uk/storage/msds/OR11306_msds.pdf
https://www.chemicalbook.com/msds/5-chloro-2-chloromethyl-pyridine.pdf
https://datasheets.scbt.com/sc-254203.pdf
https://store.apolloscientific.co.uk/storage/msds/OR11306_msds.pdf
https://datasheets.scbt.com/sc-254203.pdf
https://www.chemicalbook.com/msds/5-chloro-2-chloromethyl-pyridine.pdf
https://datasheets.scbt.com/sc-254203.pdf
https://static.cymitquimica.com/products/54/pdf/sds-OR2827.pdf
https://www.echemi.com/sds/2-chloro-5-chloromethylpyridine-pid_Rock22137.html
https://datasheets.scbt.com/sc-254203.pdf
https://static.cymitquimica.com/products/54/pdf/sds-OR2827.pdf
https://www.chemicalbook.com/msds/5-chloro-2-chloromethyl-pyridine.pdf
https://www.chemicalbook.com/msds/5-chloro-2-chloromethyl-pyridine.pdf
https://www.chemicalbook.com/msds/5-chloro-2-chloromethyl-pyridine.pdf
https://www.chemicalbook.com/msds/2-Chloro-5-chloromethyl-pyridine.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b046043?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


In case of eye contact: Rinse cautiously with water for at least 15 minutes, removing contact

lenses if present and easy to do.[3][8] Continue rinsing and seek immediate medical

attention.[3]

If swallowed: Rinse mouth with water. Do NOT induce vomiting. Call a doctor or Poison

Control Center immediately.[6][8]

Troubleshooting Guide
Q1: The compound has turned into a dark-colored solid upon storage. Is it still usable?

A1: A change in color may indicate decomposition or contamination. It is recommended to

assess the purity of the material before use. Exposure to light should be avoided during

storage.[5]

Q2: I observed a reaction with a basic solution that was not expected. Why did this happen?

A2: 2-Chloro-5-(chloromethyl)pyridine is incompatible with strong bases.[2] Contact with

alkaline materials can liberate heat.[2] Ensure all reaction vessels are free from basic residues.

Q3: My experimental results are inconsistent. Could there be an issue with the compound's

purity?

A3: Inconsistent results can be due to impurities. It is good practice to verify the purity of the

starting material. The compound can undergo reactions that may lead to the formation of by-

products.

Experimental Protocols
Protocol 1: Dissolution of 2-Chloro-5-(chloromethyl)pyridine

Preparation: Work in a well-ventilated fume hood and wear the appropriate personal

protective equipment (PPE), including safety goggles, lab coat, and chemical-resistant

gloves.

Weighing: Tare a clean, dry glass vial on an analytical balance. Carefully weigh the desired

amount of 2-Chloro-5-(chloromethyl)pyridine into the vial.
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Solvent Addition: Add the appropriate volume of a suitable organic solvent (e.g., toluene) to

the vial.[9]

Dissolution: Gently swirl or vortex the vial until the solid is completely dissolved. If necessary,

sonication can be used to aid dissolution.

Storage of Solution: If the solution is not for immediate use, store it in a tightly sealed

container, protected from light, and at the recommended storage temperature.

Protocol 2: Aliquoting of 2-Chloro-5-(chloromethyl)pyridine Solution

Preparation: Ensure you are working in a fume hood and wearing the correct PPE.

Labeling: Prepare and label the desired number of smaller vials with the compound name,

concentration, date, and your initials.

Dispensing: Using a calibrated pipette, carefully dispense the desired volume of the 2-
Chloro-5-(chloromethyl)pyridine solution into each of the labeled vials.

Sealing: Tightly seal each vial immediately after aliquoting to prevent solvent evaporation

and exposure to the atmosphere.

Storage: Store the aliquots under the recommended storage conditions.

Safe Handling Workflow

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2761158.htm
https://www.benchchem.com/product/b046043?utm_src=pdf-body
https://www.benchchem.com/product/b046043?utm_src=pdf-body
https://www.benchchem.com/product/b046043?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b046043?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Receive Container of
2-Chloro-5-(chloromethyl)pyridine

Inspect Container for Damage or Leaks

No Damage Found

Intact?

Damage Found

Damaged?

Store in a Cool, Dry, Well-Ventilated Area
Away from Incompatibles

Quarantine Container and
Consult Safety Officer

Prepare for Handling:
Work in Fume Hood, Wear Full PPE

Weigh and Dissolve Compound
Following Protocol

Clean Work Area and
Dispose of Waste Properly

Experiment Complete

Click to download full resolution via product page

Caption: Workflow for safely handling a new container of 2-Chloro-5-(chloromethyl)pyridine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b046043?utm_src=pdf-custom-synthesis
https://www.echemi.com/sds/2-chloro-5-chloromethylpyridine-pid_Rock22137.html
https://datasheets.scbt.com/sc-254203.pdf
https://www.capotchem.com/doc/msds_70258-18-3.do
https://store.apolloscientific.co.uk/storage/msds/OR11306_msds.pdf
https://www.fishersci.com/store/msds?partNumber=AAL19284&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.chemicalbook.com/msds/5-chloro-2-chloromethyl-pyridine.pdf
https://static.cymitquimica.com/products/54/pdf/sds-OR2827.pdf
https://www.chemicalbook.com/msds/2-Chloro-5-chloromethyl-pyridine.pdf
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2761158.htm
https://www.benchchem.com/product/b046043#handling-and-storage-of-2-chloro-5-chloromethyl-pyridine
https://www.benchchem.com/product/b046043#handling-and-storage-of-2-chloro-5-chloromethyl-pyridine
https://www.benchchem.com/product/b046043#handling-and-storage-of-2-chloro-5-chloromethyl-pyridine
https://www.benchchem.com/product/b046043#handling-and-storage-of-2-chloro-5-chloromethyl-pyridine
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b046043?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b046043?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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